Cas no 2007910-70-3 (Tert-butyl [3,3'-biazetidine]-1-carboxylate hydrochloride)

• Product name: Tert-butyl [3,3'-biazetidine]-1-carboxylate hydrochloride
• CAS No: 2007910-70-3
• MF: C₁₁H₂₁ClN₂O₂
• MW: 248.749642133713
• MDL: MFCD30471683
• CID: 4633461
• PubChem ID: 122362331

Tert-butyl [3,3'-biazetidine]-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl [3,3'-biazetidine]-1-carboxylate hydrochloride
• 1-Boc-[3,3'-Biazetidine] HCl
• SB22350
• tert-butyl [3,3'-biazetidine]-1-carboxylate hcl
• tert-butyl 3-(azetidin-3-yl)azetidine-1-carboxylate;hydrochloride
• [3,3'-Biazetidine]-1-carboxylic acid tert-butyl ester hydrochloride
• AKOS030628692
• P16321
• 1-Boc-3,3 inverted exclamation mark -biazetidine Hydrochloride
• 2007910-70-3
• DB-160057
• SY233750
• Z2737427947
• CS-0048500
• tert-butyl 3-(azetidin-3-yl)azetidine-1-carboxylate hydrochloride
• tert-butyl [3,3-biazetidine]-1-carboxylate hydrochloride
• MFCD30471683
• AS-53316
• tert-butyl[3,3'-biazetidine]-1-carboxylatehydrochloride
• EN300-1722844
• Tert-butyl [3,3'-biazetidine]-1-carboxylate hydrochloride

• MDL： MFCD30471683
• Inchi： 1S/C11H20N2O2.ClH/c1-11(2,3)15-10(14)13-6-9(7-13)8-4-12-5-8;/h8-9,12H,4-7H2,1-3H3;1H
• InChI Key： HODOSLOMSNCLOP-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CC(C1)C1CNC1)=O

Computed Properties

• Exact Mass: 248.1291556g/mol
• Monoisotopic Mass: 248.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6

Tert-butyl [3,3'-biazetidine]-1-carboxylate hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-butyl [3,3'-biazetidine]-1-carboxylate hydrochloride

Tert-butyl [3,3'-biazetidine]-1-carboxylate hydrochloride (CAS No. 2007910-70-3): A Comprehensive Overview

The compound Tert-butyl [3,3'-biazetidine]-1-carboxylate hydrochloride (CAS No. 2007910-70-3) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound is notable for its unique structural features and versatile functional groups, which make it a valuable building block in organic synthesis. Recent advancements in synthetic methodologies have further enhanced its utility, particularly in the development of bioactive molecules and advanced materials.

Tert-butyl [3,3'-biazetidine]-1-carboxylate hydrochloride belongs to the class of biazetidine derivatives, which are known for their ability to form stable macrocyclic structures. The presence of the tert-butyl group introduces steric hindrance, which can influence the compound's reactivity and stability. This feature has been exploited in recent studies to design more efficient catalysts for asymmetric synthesis. For instance, researchers have reported the use of this compound as a chiral ligand in enantioselective reactions, demonstrating its potential in drug discovery and chemical process optimization.

The synthesis of Tert-butyl [3,3'-biazetidine]-1-carboxylate hydrochloride involves a multi-step process that typically includes nucleophilic substitution and ring-closing reactions. Recent breakthroughs in catalytic asymmetric synthesis have enabled the scalable production of this compound with high enantiomeric excess. This has significantly reduced the cost of production while maintaining high purity standards, making it more accessible for industrial applications.

In terms of physical and chemical properties, Tert-butyl [3,3'-biazetidine]-1-carboxylate hydrochloride exhibits a melting point of approximately 245°C and a solubility profile that makes it suitable for various solvent systems. Its hydrochloride salt form ensures good solubility in aqueous media, which is advantageous for its use in pharmaceutical formulations. Additionally, the compound's stability under thermal and oxidative conditions has been extensively studied, with recent findings highlighting its resistance to degradation under mild reaction conditions.

The applications of Tert-butyl [3,3'-biazetidine]-1-carboxylate hydrochloride are diverse and expanding rapidly due to its unique properties. In the pharmaceutical industry, it serves as an intermediate in the synthesis of complex bioactive molecules, including antibiotics and antiviral agents. For example, recent studies have demonstrated its role in the construction of macrocyclic peptides with potent antimicrobial activity. Furthermore, its use as a chiral auxiliary in organic synthesis has been documented in several high-impact journals, underscoring its importance in modern drug discovery pipelines.

Another emerging application of Tert-butyl [3,3'-biazetidine]-1-carboxylate hydrochloride is in materials science, particularly in the development of advanced polymers and self-healing materials. Its ability to form robust macrocyclic structures has been leveraged to create stimuli-responsive materials that exhibit exceptional mechanical properties. Recent research highlights its potential in creating biodegradable polymers for biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

From an environmental standpoint, Tert-butyl [3,3'-biazetidine]-1-carboxylate hydrochloride has been shown to exhibit low toxicity profiles under controlled conditions. However, its handling requires adherence to standard laboratory safety protocols to ensure minimal environmental impact. Ongoing studies are focused on optimizing its degradation pathways to further enhance its eco-friendliness without compromising its functional properties.

In conclusion, Tert-butyl [3,3'-biazetidine]-1-carboxylate hydrochloride (CAS No. 2007910-70-3) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new avenues for its use, this compound is poised to play an increasingly important role in advancing both scientific discovery and industrial innovation.